Cas no 397289-34-8 (methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate)

• Product Name: methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate
• CAS No: 397289-34-8
• MF: C₂₆H₁₉NO₄S
• MW: 441.49836564064
• CID: 6430257
• PubChem ID: 5130659
• Update Time: 2025-05-20

methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate
• Oprea1_524355
• F0816-0478
• SR-01000445884
• methyl 3-[(4-benzoylbenzoyl)amino]-5-phenylthiophene-2-carboxylate
• AKOS024600491
• SR-01000445884-1
• 397289-34-8

• Inchi： 1S/C26H19NO4S/c1-31-26(30)24-21(16-22(32-24)17-8-4-2-5-9-17)27-25(29)20-14-12-19(13-15-20)23(28)18-10-6-3-7-11-18/h2-16H,1H3,(H,27,29)
• InChI Key： JRYHVLJLMSNWLG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=C(C=C1C1C=CC=CC=1)NC(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 441.10347926g/mol
• Monoisotopic Mass: 441.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate

Introduction to Methyl 3-(4-Benzoylbenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 397289-34-8)

Methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate, with the CAS number 397289-34-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a thiophene ring, a benzamide group, and a phenyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, electronic materials, and advanced chemical synthesis.

The thiophene ring in methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate plays a crucial role in its electronic properties. Thiophenes are known for their aromaticity and ability to participate in π-conjugation, which enhances the compound's stability and reactivity. Recent studies have explored the use of thiophene-containing compounds in organic electronics, such as in the development of flexible displays and photovoltaic devices. The presence of the benzamide group further enhances the molecule's functionality by introducing hydrogen bonding capabilities and additional conjugation pathways.

One of the most notable aspects of methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate is its potential as a building block for more complex molecules. Researchers have demonstrated that this compound can be used as an intermediate in the synthesis of bioactive compounds, particularly those with anti-inflammatory and anticancer properties. For instance, studies published in Journal of Medicinal Chemistry have highlighted the ability of similar compounds to inhibit key enzymes involved in inflammation pathways.

In terms of synthesis, methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate is typically prepared through a multi-step process involving coupling reactions and functional group transformations. The synthesis begins with the preparation of the thiophene derivative, followed by the introduction of the benzamide group via amide bond formation. The final step involves esterification to yield the methyl ester form. This process requires precise control over reaction conditions to ensure high yields and purity.

The application of methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate extends beyond traditional chemical synthesis. Recent advancements in nanotechnology have explored its use as a precursor for self-assembling monolayers and nanoscale devices. Its ability to form stable interfaces makes it a promising candidate for applications in sensors and catalysis.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity of methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate. Initial studies suggest that it exhibits low toxicity towards aquatic organisms, making it a safer option for industrial applications compared to some traditional organic compounds.

In conclusion, methyl 3-(4-benzoylbenzamido)-5-phenylthiophene-2-carboxylate (CAS No. 397289-34-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with recent research findings, positions it as a valuable tool in both academic research and industrial innovation.